Cas no 666747-04-2 (Benzenemethanol, 2-bromo-4-hydroxy-)

• Product name: Benzenemethanol, 2-bromo-4-hydroxy-
• CAS No: 666747-04-2
• MF: C₇H₇BrO₂
• MW: 203.033281564713
• MDL: MFCD18391433
• CID: 4123527
• PubChem ID: 54447662

Benzenemethanol, 2-bromo-4-hydroxy- Chemical and Physical Properties

Names and Identifiers

• Benzenemethanol, 2-bromo-4-hydroxy-
• 3-Bromo-4-hydroxymethyl-phenol
• 2-bromo-4-hydroxybenzyl alcohol
• AKOS024075065
• MFCD18391433
• 666747-04-2
• o-Brom-p-Oxybenzylalkohol
• 3-Bromo-4-(hydroxymethyl)phenol
• SCHEMBL11480765
• CS-0161059
• BS-17314

• MDL： MFCD18391433
• Inchi： InChI=1S/C7H7BrO2/c8-7-3-6(10)2-1-5(7)4-9/h1-3,9-10H,4H2
• InChI Key： WSRHRQCZRFLQMS-UHFFFAOYSA-N
• SMILES： C1=CC(=C(C=C1O)Br)CO

Computed Properties

• Exact Mass: 201.96294g/mol
• Monoisotopic Mass: 201.96294g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 1
• Complexity: 108
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 40.5Ų

Additional information on Benzenemethanol, 2-bromo-4-hydroxy-

Comprehensive Overview of Benzenemethanol, 2-bromo-4-hydroxy- (CAS No. 666747-04-2)

Benzenemethanol, 2-bromo-4-hydroxy- (CAS No. 666747-04-2) is a specialized aromatic compound widely utilized in pharmaceutical intermediates, organic synthesis, and material science. Its unique molecular structure, featuring a bromine substitution and a hydroxyl group, makes it a valuable building block for advanced chemical applications. Researchers and industries are increasingly exploring its potential due to its versatility and reactivity under controlled conditions.

In recent years, the demand for 2-bromo-4-hydroxybenzenemethanol has surged, driven by its role in synthesizing high-value derivatives. A trending topic in organic chemistry forums revolves around optimizing its synthesis to enhance yield and purity. Questions like "How to improve the synthesis efficiency of 2-bromo-4-hydroxybenzenemethanol?" or "What are the industrial applications of CAS 666747-04-2?" frequently appear in academic and commercial discussions. These inquiries highlight the compound’s relevance in modern research.

The compound’s benzenemethanol core structure is particularly attractive for designing bioactive molecules. Its bromo and hydroxy functional groups allow for selective modifications, enabling the creation of tailored compounds for agrochemicals or specialty polymers. Environmental considerations are also a hot topic, with studies focusing on green synthesis methods for brominated aromatics to reduce waste and energy consumption.

From an analytical perspective, CAS 666747-04-2 is often characterized using techniques like NMR, HPLC, and mass spectrometry. Laboratories prioritize quality control of 2-bromo-4-hydroxybenzenemethanol to ensure consistency in downstream applications. Searches for "analytical methods for benzenemethanol derivatives" reflect this need for standardized protocols.

Emerging trends also link Benzenemethanol, 2-bromo-4-hydroxy- to nanotechnology and catalysis. Its potential as a ligand or precursor for metal-organic frameworks (MOFs) is under investigation, aligning with the broader interest in sustainable materials. This intersection of chemistry and materials science underscores the compound’s multidisciplinary appeal.

In summary, 666747-04-2 represents a dynamic area of innovation, bridging gaps between synthetic chemistry and industrial applications. Its adaptability to evolving scientific needs ensures its continued prominence in research and development pipelines worldwide.